8-chloro-N-(2-ethoxyphenyl)-11-oxo-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2(11H)-carboxamide

• IUPAC Name: 13-chloro-N-(2-ethoxyphenyl)-2-oxo-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraene-5-carboxamide
• InChI: InChI=1S/C20H19ClN4O3/c1-2-28-17-6-4-3-5-16(17)23-20(27)24-10-9-15-14(12-24)19(26)25-11-13(21)7-8-18(25)22-15/h3-8,11H,2,9-10,12H2,1H3,(H,23,27)
• InChI Key: OVWBSFCXMUFRPH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCC3=C(C2)C(=O)N4C=C(C=CC4=N3)Cl
• Molecular Formula: C20H19ClN4O3
• Molecular Weight: 398.8 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as thiamine, uracil, thymine, cytosine, and pteroylglutamic acid.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar pyrimidine derivatives have been synthesized from acyclic starting materials, benzylidene acetones, and ammonium thiocyanates.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by 1H and 13C NMR spectrometry, a common technique used for determining the structure of organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using techniques like NMR spectrometry.

Future Directions

The future research directions could involve further studying the compound’s biological activity, optimizing its synthesis, and investigating its mechanism of action.